Cas no 2228089-62-9 (2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid)

• Product Name: 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid
• CAS No: 2228089-62-9
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5899323
• PubChem ID: 165685092
• Update Time: 2025-10-31

2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid
• 2228089-62-9
• 2-amino-2-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)acetic acid
• EN300-1892156

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(19)16-10-6-5-8(20-4)7-9(10)11(15)12(17)18/h5-7,11H,15H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： VWEYTXHMLAYKIU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C(=O)O)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid

Comprehensive Overview of 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid (CAS No. 2228089-62-9)

In the realm of pharmaceutical intermediates and fine chemicals, 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid (CAS No. 2228089-62-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Researchers and industry professionals frequently search for terms like "Boc-protected amino acids", "peptide coupling reagents", and "non-natural amino acid derivatives", reflecting the growing interest in this niche.

The molecular structure of 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid features a tert-butoxycarbonyl (Boc) protecting group, a common choice in organic synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound highly valuable in multi-step synthetic routes, particularly in the construction of complex peptides or small-molecule APIs (Active Pharmaceutical Ingredients). The presence of the 5-methoxy substituent further enhances its utility in modulating electronic and steric effects during reactions.

Recent trends in the pharmaceutical industry highlight a surge in demand for custom synthetic intermediates and high-purity building blocks. CAS No. 2228089-62-9 aligns perfectly with these needs, as it offers a balance between reactivity and stability. Online queries such as "Boc-amino acid applications" and "synthesis of modified phenylglycine derivatives" underscore the compound's relevance in contemporary research. Its role in asymmetric synthesis and chiral auxiliary applications also makes it a topic of interest for chemists exploring enantioselective transformations.

From a synthetic perspective, 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid is often employed in the preparation of peptidomimetics and bioactive molecules. The Boc group safeguards the amino functionality during coupling reactions, while the carboxylic acid moiety allows for further derivatization. This dual functionality is frequently discussed in forums and publications focusing on "peptide bond formation strategies" and "protecting group chemistry". Additionally, the compound's solubility profile in common organic solvents like DMF and THF makes it a versatile candidate for diverse reaction conditions.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly purification methods for compounds like CAS No. 2228089-62-9. Searches for "chromatography-free peptide synthesis" and "solvent recovery in Boc chemistry" reflect this shift. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal, as SPPS remains a cornerstone of modern peptide production.

Quality control and analytical characterization are critical for intermediates like 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and identity. This aligns with the broader industry emphasis on "QC standards for pharmaceutical intermediates" and "spectroscopic validation of synthetic compounds", which are common search queries among quality assurance professionals.

Looking ahead, the potential of CAS No. 2228089-62-9 extends beyond traditional peptide chemistry. Its structural motifs are being explored in drug discovery programs targeting GPCRs (G-protein-coupled receptors) and enzymes. The 5-methoxyphenyl moiety, in particular, is a recurring pharmacophore in CNS-active compounds, sparking interest in queries like "phenylglycine derivatives in neurology" and "Boc-protected amino acids in medicinal chemistry". As the demand for tailor-made intermediates grows, this compound is poised to remain a key player in the toolkit of synthetic chemists.

In summary, 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)acetic acid (CAS No. 2228089-62-9) exemplifies the intersection of synthetic utility and pharmaceutical relevance. Its robust protecting group strategy, coupled with its adaptable functional groups, ensures its continued prominence in both academic and industrial settings. For those delving into "advanced peptide synthesis" or "chiral building block design", this compound offers a compelling case study in molecular design and application.